Cas no 36219-40-6 (Isoprene Bromohydrin)

• Product Name: Isoprene Bromohydrin
• CAS No: 36219-40-6
• MF: C₅H₉BrO
• MW: 165.028361082077
• CID: 829475
• PubChem ID: 551234
• Update Time: 2025-09-27

Isoprene Bromohydrin Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-methylbut-3-en-2-ol
• Isoprene Bromohydrin
• 1-bromo-2-hydroxy-2-methyl-3-butene
• 1-Bromo-2-methyl-3-buten-2-ol
• 1-Bromo-2-methyl-3-buten-2-ol; 4-Bromo-3-hydroxy-3-methyl-1-butene; 4-Bromo-3-methyl-3-hydroxy-1-butene;
• SY266264
• MFCD20621507
• 3-Buten-2-ol, 1-bromo-2-methyl-
• 1-Bromo-2-methyl-3-buten-2-ol #
• SWDKFXGQEDWIFI-UHFFFAOYSA-N
• 36219-40-6

• Inchi： 1S/C5H9BrO/c1-3-5(2,7)4-6/h3,7H,1,4H2,2H3
• InChI Key： SWDKFXGQEDWIFI-UHFFFAOYSA-N
• SMILES： BrCC(C=C)(C)O

Computed Properties

• Exact Mass: 163.98368g/mol
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols